(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(pyridin-4-yl)methanone

• IUPAC Name: [3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C16H13N3O2S/c20-15(11-5-7-17-8-6-11)19-9-12(10-19)21-16-18-13-3-1-2-4-14(13)22-16/h1-8,12H,9-10H2
• InChI Key: PMYWDSQWIZHMFB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=NC=C2)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

“(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(pyridin-4-yl)methanone” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of over 350°C and a yield of 96%. The IR (KBr) ν max and 1 H NMR (CDCl 3) δ values are also provided.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Activity : The synthesis of pyridine derivatives involving 2-amino substituted benzothiazoles and their subsequent evaluation for antimicrobial activities have been explored. These derivatives exhibit variable and modest activity against bacteria and fungi, highlighting their potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Antiproliferative Activity : Research into thiazole/benzothiazole fused pyranopyrimidine derivatives has shown selectivity in cytotoxicity towards cancer cells over normal cells, with certain compounds demonstrating potent antiproliferative activity against a variety of cancer cell lines. This suggests their potential use in cancer therapy (Nagaraju et al., 2020).

• Alzheimer’s Disease Treatment : Novel benzothiazole derivatives have been identified as multitargeted-directed ligands for Alzheimer’s disease treatment, showing promising results in interacting with different biological targets relevant to the disease. This supports the approach of using multitargeted-directed ligands as a therapeutic alternative (Hafez et al., 2023).

Chemical Synthesis and Reactions

• Rapid Synthesis Techniques : The microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including those with azetidin-2-one structures, has been reported. These methods offer rapid and efficient synthesis routes, with the compounds showing significant antibacterial and antifungal activities (Mistry & Desai, 2006).

• Innovative Compound Design : New (3-(1H-benzo[d]imidazol-2-yl))/(3-(3H-imidazo[4,5-b]pyridin-2-yl))-(1H-indol-5-yl)(3,4,5-trimethoxyphenyl)methanone conjugates have been synthesized and evaluated for their role as tubulin polymerization inhibitors, showcasing significant antiproliferative activity against various human cancer cell lines. This underscores the utility of these compounds in cancer research (Mullagiri et al., 2018).